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Compound of Interest

Compound Name: Licoricesaponin E2

Cat. No.: B608570 Get Quote

An In-depth Technical Guide to Licoricesaponin
E2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Licoricesaponin E2, a significant triterpenoid saponin isolated from the

roots of Glycyrrhiza species. This document consolidates key data on its molecular

characteristics, biological activities, and underlying mechanisms of action, supported by

detailed experimental methodologies and pathway diagrams.

Physicochemical Properties
Licoricesaponin E2 is a complex triterpenoid saponin primarily derived from the roots of plants

like Glycyrrhiza uralensis and Glycyrrhiza inflata[1][2]. Its structure features a dammarane-type

skeleton attached to multiple sugar moieties[1].

Table 1: Physical and Chemical Data for Licoricesaponin E2
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Property Value Reference(s)

CAS Number 119417-96-8 [1][2][3]

Molecular Formula C₄₂H₆₀O₁₆ [1][2][3]

Molecular Weight 820.92 g/mol [1][3][4]

Exact Mass 820.3881 Da [1][2]

IUPAC Name

(2S,3S,4S,5R,6R)-6-

[(2R,3R,4S,5S,6S)-6-carboxy-

2-

[[(1R,2R,5S,6R,9R,11S,14S,1

5R,19S,21R)-2,5,6,10,10,14,2

1-heptamethyl-16,22-dioxo-23-

oxahexacyclo[19.2.1.0²,¹⁹.0⁵,¹⁸.

0⁶,¹⁵.0⁹,¹⁴]tetracos-17-en-11-

yl]oxy]-4,5-dihydroxyoxan-3-

yl]oxy-3,4,5-trihydroxyoxane-2-

carboxylic acid

[1][2]

Synonyms Licorice-saponin E2 [1][2]

Physical Description Powder [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol
[1][3]

Storage Conditions

Short term (days to weeks):

Dry, dark, at 0-4°C. Long term

(months to years): -20°C

[1]

Source
Roots of Glycyrrhiza uralensis

and Glycyrrhiza inflata
[1][2][3]

Biological Activities and Therapeutic Potential
Licoricesaponin E2, along with other constituents of licorice, exhibits a wide range of

biological activities, making it a compound of significant interest for pharmaceutical research.
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Table 2: Summary of Biological Activities
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Activity Description Reference(s)

Anti-inflammatory

Inhibits the production of pro-

inflammatory cytokines. The

anti-inflammatory mechanism

of licorice compounds is linked

to the modulation of key

signaling pathways such as

NF-κB and MAPK[1][5][6].

Antioxidant

Demonstrates the ability to

scavenge free radicals,

thereby protecting cells from

oxidative stress[1][7]. This

activity is crucial for mitigating

cellular damage involved in

numerous pathological

conditions.

Anticancer

The aglycones (hydrolyzed

forms) of Licoricesaponin E2

and related saponins have

shown inhibitory effects on the

growth of various human

cancer cell lines, with IC₅₀

values ranging from 18.3 to

41.6 µmol/L[3]. The anticancer

mechanisms of licorice

components include inducing

apoptosis and cell cycle arrest

through the modulation of

pathways like PI3K/Akt and

MAPK[8][9][10].

Hepatoprotective

Research indicates a

protective effect on liver cells

against damage induced by

toxins and oxidative stress[1].
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Antimicrobial

Shows activity against a

variety of pathogenic

microorganisms, suggesting

potential applications as a

natural antimicrobial agent[1]

[11].

Signaling Pathways and Mechanisms of Action
The therapeutic effects of licorice compounds, including saponins like Licoricesaponin E2, are

largely attributed to their ability to modulate critical intracellular signaling pathways involved in

inflammation and cell proliferation.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory

response. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα.

Inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκBα, allowing

NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

Licorice flavonoids and saponins have been shown to suppress NF-κB activation by preventing

the degradation of IκBα[5][6][12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.smolecule.com/products/s533118
https://pubchem.ncbi.nlm.nih.gov/compound/Licoricesaponin-E2
https://www.chemfaces.com/natural/Licoricesaponin-E2-CFN92912.html
https://precision.fda.gov/ginas/app/ui/substances/7d73c714-383b-4f5e-9cb1-22fd45dc98ca
https://pmc.ncbi.nlm.nih.gov/articles/PMC8786487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8786487/
https://www.researchgate.net/publication/385175511_Exploring_the_Role_of_Licorice_and_Its_Derivatives_in_Cell_Signaling_Pathway_NF-kB_and_MAPK
https://pmc.ncbi.nlm.nih.gov/articles/PMC8328722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8328722/
https://pubmed.ncbi.nlm.nih.gov/32226725/
https://pubmed.ncbi.nlm.nih.gov/32226725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7100402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9719702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9719702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9719702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7123875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7123875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11524698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11524698/
https://www.benchchem.com/product/b608570#physical-and-chemical-properties-of-licoricesaponin-e2
https://www.benchchem.com/product/b608570#physical-and-chemical-properties-of-licoricesaponin-e2
https://www.benchchem.com/product/b608570#physical-and-chemical-properties-of-licoricesaponin-e2
https://www.benchchem.com/product/b608570#physical-and-chemical-properties-of-licoricesaponin-e2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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